Cas no 868237-73-4 (2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene-N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}acetamide)

• Product Name: 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene-N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}acetamide
• CAS No: 868237-73-4
• MF: C₁₇H₁₅N₃O₃S₂
• MW: 373.44930100441
• CID: 5556411
• Update Time: 2025-05-25

2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene-N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)-N-[5-[(4-ethylphenyl)methyl]-1,3-thiazol-2-yl]acetamide
• 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene-N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}acetamide

• Inchi： 1S/C17H15N3O3S2/c1-2-10-3-5-11(6-4-10)7-12-9-18-16(24-12)19-14(21)8-13-15(22)20-17(23)25-13/h3-6,8-9H,2,7H2,1H3,(H,18,19,21)(H,20,22,23)/b13-8+
• InChI Key： DMIAADONZHDBAL-MDWZMJQESA-N
• SMILES： C(NC1=NC=C(CC2=CC=C(CC)C=C2)S1)(=O)/C=C1/SC(=O)NC/1=O

Additional information on 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene-N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}acetamide

Compound CAS No 868237-73-4: A Comprehensive Overview

The compound with CAS No 868237-73-4, known as 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene-N-{5-(4-ethylphenyl)methyl-1,3-thiazol-2-yl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of thiazolidinones, which are well-known for their diverse biological activities and structural versatility. Recent studies have highlighted its promising properties in areas such as drug discovery, material science, and catalytic chemistry.

The thiazolidinone core of this compound is a key structural feature that contributes to its unique reactivity and stability. The presence of the 1,3-thiazol ring further enhances its electronic properties, making it an attractive candidate for exploring novel chemical transformations. Researchers have recently reported on the synthesis of this compound through a multi-step process involving thiazole formation and subsequent cyclization reactions. These methods have been optimized to achieve high yields and purity, ensuring its suitability for advanced applications.

One of the most exciting developments involving CAS No 868237-73-4 is its potential in medicinal chemistry. Studies have demonstrated that this compound exhibits antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation. Additionally, its ability to modulate inflammatory responses has positioned it as a promising lead compound for anti-inflammatory drug development. These findings underscore the importance of further research into its pharmacokinetic properties and bioavailability.

In the realm of material science, CAS No 868237-73-4 has shown remarkable potential as a precursor for advanced materials. Its ability to form stable coordination complexes with transition metals has led to investigations into its use in catalysis and electronic materials. Recent breakthroughs in nanotechnology have leveraged this compound's structural flexibility to create novel nanomaterials with enhanced optical and magnetic properties.

The synthesis and characterization of CAS No 868237-73-4 have also contributed significantly to our understanding of heterocyclic chemistry. Its complex structure provides an excellent platform for studying stereochemical outcomes and reaction mechanisms under various conditions. Researchers have employed cutting-edge analytical techniques such as NMR spectroscopy and X-ray crystallography to elucidate its molecular geometry and conformational preferences.

Moreover, the compound's ability to act as a chiral auxiliary has opened new avenues in asymmetric synthesis. By incorporating CAS No 868237-73-4 into reaction sequences, chemists have achieved high enantioselectivity in the preparation of biologically active compounds. This advancement highlights its role in advancing green chemistry practices by reducing waste and improving process efficiency.

In conclusion, CAS No 868237-73-4 represents a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in medicine, materials science, and beyond. Continued research into its properties will undoubtedly unlock new opportunities for leveraging this compound's capabilities in addressing global challenges.